Cas no 1006334-13-9 (4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

• Product Name: 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• CAS No: 1006334-13-9
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD06803411
• CID: 3056873
• PubChem ID: 19616591
• Update Time: 2025-06-15

4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((1H-Pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• 4-(pyrazol-1-ylmethyl)thiophene-2-carboxylic acid
• STK349562
• 845-031-8
• CS-0264454
• 4-((1H-Pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
• BBL039925
• GQB33413
• MFCD06803411
• 1006334-13-9
• AKOS000309528
• 4-[(1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• 4-(1H-pyrazol-1-ylmethyl)thiophene-2-carboxylic acid
• EN300-92822

• MDL： MFCD06803411
• Inchi： 1S/C9H8N2O2S/c12-9(13)8-4-7(6-14-8)5-11-3-1-2-10-11/h1-4,6H,5H2,(H,12,13)
• InChI Key： OPKYOQJSJSCWTO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)CN1C=CC=N1

Computed Properties

• Exact Mass: 208.031
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 1.4

Additional information on 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid

Comprehensive Overview of 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid (CAS No. 1006334-13-9): Properties, Applications, and Industry Insights

4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid (CAS No. 1006334-13-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring with a pyrazole moiety, linked via a methylene bridge, and a carboxylic acid functional group. This versatile structure enables it to serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid has surged, driven by their applications in drug discovery. Researchers frequently search for terms such as "thiophene derivatives in medicine" or "pyrazole-based drug design," reflecting the compound's relevance in addressing modern therapeutic challenges. Its CAS No. 1006334-13-9 is often queried in chemical databases, underscoring its importance in patent literature and industrial-scale synthesis.

The compound's carboxylic acid group enhances its solubility and reactivity, making it suitable for coupling reactions in peptide chemistry or metal-organic frameworks (MOFs). A trending topic in 2024 is the use of such building blocks in "green chemistry" and "sustainable synthesis," where 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid is explored as a eco-friendly alternative to traditional reagents. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in pharmaceutical applications.

From a commercial perspective, suppliers often highlight the compound's role in "high-value chemical intermediates" or "custom synthesis solutions." Its stability under ambient conditions and compatibility with common organic solvents (e.g., DMF, DMSO) further boost its utility. Notably, the rise of "AI-driven molecular design" has increased interest in this compound, as machine learning models predict its potential in novel drug candidates targeting inflammation and metabolic disorders.

In conclusion, 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid (CAS No. 1006334-13-9) exemplifies the convergence of structural ingenuity and practical applicability. As research continues to uncover its potential in "precision medicine" and "material science," this compound remains a focal point for innovators seeking to address global health and sustainability challenges.